Cas no 3681-79-6 (Nitrobenzene-15N)

Nitrobenzene-15N is an isotopically labeled derivative of nitrobenzene, where the nitrogen atom is enriched with the stable isotope 15N. This compound is primarily used as a tracer in mechanistic studies, reaction pathway analysis, and NMR spectroscopy due to its distinct isotopic signature. The 15N labeling enhances detection sensitivity and allows for precise tracking in chemical and biochemical processes. Nitrobenzene-15N is valuable in research involving nitration reactions, aromatic substitution mechanisms, and environmental fate studies. Its high isotopic purity ensures reliable results in quantitative and qualitative analyses. The compound is typically handled under standard laboratory conditions, with precautions due to nitrobenzene's toxicity and reactivity.
Nitrobenzene-15N structure
Nitrobenzene-15N structure
Product Name:Nitrobenzene-15N
CAS No:3681-79-6
MF:C6H5NO2
MW:124.102810621262
MDL:MFCD00084231
CID:296305
PubChem ID:12210406
Update Time:2025-10-28

Nitrobenzene-15N Chemical and Physical Properties

Names and Identifiers

    • Benzene, nitro-15N-
    • MFCD00084231
    • Nitrobenzene-15N, 98 atom % 15N
    • 3681-79-6
    • Nitrobenzene-15N
    • SCHEMBL1330825
    • [oxido(oxo)(15N)(15N)azaniumyl]benzene
    • nitrobenzene 15n
    • DTXSID50480611
    • 98 atom % 15N pound>>98%
    • Nitrobenzene-1?N
    • MDL: MFCD00084231
    • Inchi: 1S/C6H5NO2/c8-7(9)6-4-2-1-3-5-6/h1-5H/i7+1
    • InChI Key: LQNUZADURLCDLV-CDYZYAPPSA-N
    • SMILES: [O-][15N+](C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 124.029063296g/mol
  • Monoisotopic Mass: 124.029063296g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.205 g/mL at 25 °C
  • Melting Point: 5-6 °C(lit.)
  • Boiling Point: 210-211 °C(lit.)
  • Flash Point: 190 °F
  • Refractive Index: n20/D 1.5506(lit.)
  • Solubility: Not determined

Nitrobenzene-15N Security Information

Nitrobenzene-15N Pricemore >>

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Additional information on Nitrobenzene-15N

Introduction to Nitrobenzene-15N (CAS No. 3681-79-6)

Nitrobenzene-15N, with the chemical formula C₆H₅NO₂ and the CAS number 3681-79-6, is a specialized isotope-labeled compound that finds significant applications in the fields of analytical chemistry, pharmaceutical research, and environmental monitoring. This compound is a derivative of benzene, where a nitrogen atom is introduced in the form of a nitro group (-NO₂), and the nitrogen atom is specifically enriched with the stable isotope nitrogen-15 (¹⁵N). The use of ¹⁵N labeling provides researchers with a powerful tool for tracing metabolic pathways, studying reaction mechanisms, and enhancing the sensitivity of analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy.

The introduction of the nitro group into benzene significantly alters its chemical properties, making it a versatile intermediate in organic synthesis. Nitrobenzene-15N retains these properties while offering additional insights due to the presence of the ¹⁵N isotope. This compound is particularly valuable in pharmaceutical research, where it serves as a precursor for synthesizing labeled drug analogs. By incorporating ¹⁵N into drug molecules, researchers can track their metabolism and distribution within biological systems more effectively. This is crucial for understanding drug efficacy and potential side effects.

In recent years, advancements in mass spectrometry and NMR techniques have further highlighted the importance of isotope-labeled compounds like Nitrobenzene-15N. These techniques allow for high-resolution structural analysis and dynamic studies of complex molecules. For instance, researchers have utilized Nitrobenzene-15N to investigate the mechanism of nitration reactions, which are fundamental in industrial processes and biological systems. The ability to observe ¹⁵N dynamics in real-time provides unprecedented insights into reaction pathways and intermediates.

The environmental science sector also benefits from Nitrobenzene-15N. Nitroaromatic compounds are known to be persistent pollutants, and their degradation pathways are often poorly understood. By using ¹⁵N labeled versions of these compounds, scientists can monitor their transformation in natural ecosystems. This helps in assessing the impact of nitroaromatic pollutants on soil and water systems. Additionally, Nitrobenzene-15N has been employed in studying the biodegradation of nitrobenzene by microorganisms, contributing to the development of more effective remediation strategies.

Pharmaceutical companies have leveraged Nitrobenzene-15N in the development of new therapeutic agents. The incorporation of ¹⁵N into active pharmaceutical ingredients (APIs) allows for detailed pharmacokinetic studies without altering the pharmacological properties of the drug. This approach has been particularly useful in studying central nervous system (CNS) drugs, where precise tracking of metabolic pathways is essential. Furthermore, Nitrobenzene-15N has been used to develop radiolabeled probes for diagnostic imaging, enhancing the accuracy and sensitivity of medical diagnostics.

The synthesis of Nitrobenzene-15N involves careful selection of starting materials and reaction conditions to ensure high isotopic purity. Industrial production typically employs catalytic hydrogenation or direct nitration methods tailored to achieve optimal ¹⁵N incorporation rates. Quality control measures are stringent to guarantee that the final product meets analytical standards required for research applications. These measures include rigorous testing for isotopic purity using techniques such as NMR spectroscopy and mass spectrometry.

The future prospects for Nitrobenzene-15N are promising, with ongoing research exploring new applications in drug discovery and environmental monitoring. As analytical technologies continue to evolve, the demand for high-purity isotope-labeled compounds like Nitrobenzene-15N will likely increase. Innovations in synthetic methodologies may also lead to more efficient production processes, making this compound more accessible to researchers worldwide.

In conclusion, Nitrobenzene-15N (CAS No. 3681-79-6) represents a critical tool in modern scientific research. Its unique properties make it indispensable in pharmaceutical development, environmental studies, and fundamental chemical research. The continued exploration of its applications will undoubtedly contribute to significant advancements across multiple disciplines.

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